Cas no 2138536-31-7 (1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene)

• Product Name: 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene
• CAS No: 2138536-31-7
• MF: C₁₄H₁₇Cl
• MW: 220.737783193588
• CID: 6326342
• PubChem ID: 165961584
• Update Time: 2025-05-20

1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1154039
• 2138536-31-7
• 1-chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene
• 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene

• Inchi： 1S/C14H17Cl/c1-14(2)8-4-6-12(10-14)11-5-3-7-13(15)9-11/h3,5,7,9-10H,4,6,8H2,1-2H3
• InChI Key： SBAOWHCFSBVHKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C)(C)CCC1

Computed Properties

• Exact Mass: 220.1018782g/mol
• Monoisotopic Mass: 220.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene

Introduction to 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene (CAS No. 2138536-31-7)

1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2138536-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated aromatic hydrocarbons, featuring a benzene ring substituted with a chloro group and an allyl ether derived from 3,3-dimethylcyclohexene. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The synthesis of 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene involves sophisticated organic transformations, typically starting from commercially available precursors such as cumene and cyclopentadiene derivatives. The introduction of the chloro substituent at the third position of the benzene ring enhances its reactivity, making it a versatile building block for more complex molecular architectures. The presence of the 3,3-dimethylcyclohexenyl moiety contributes to steric hindrance and electronic effects that influence its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. Studies have indicated that compounds with similar structural motifs to 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene exhibit promising effects in preclinical models related to inflammation and neurodegenerative disorders. The allylic ether functionality provides a site for further chemical modification, enabling the development of novel analogs with tailored biological activities.

One of the most compelling aspects of 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds that exhibit enhanced binding affinity to specific biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors and antiviral agents. The structural flexibility offered by the dimethylcyclohexenyl group allows for conformational adjustments that can optimize interactions with protein receptors.

The chemical stability and functional diversity of 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene make it an attractive candidate for industrial applications beyond pharmaceuticals. In agrochemical research, for example, halogenated aromatic compounds are being explored for their efficacy as pesticides and herbicides. The unique electronic properties of this molecule contribute to its ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms.

Advances in computational chemistry have further accelerated the discovery process for compounds like 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene. Molecular modeling techniques allow researchers to predict binding interactions and optimize synthetic routes with greater precision. These tools have been instrumental in identifying lead compounds for drug development pipelines, reducing the time and cost associated with traditional screening methods.

The environmental impact of halogenated compounds is also a critical consideration in modern research. While these molecules offer significant benefits in medicinal chemistry, their persistence in ecosystems necessitates careful evaluation of their biodegradability and toxicity profiles. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce environmental footprints without compromising efficacy.

Future directions in the study of 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene may include exploring its role in photodynamic therapy and other innovative therapeutic modalities. The compound's ability to generate reactive oxygen species under light irradiation could make it useful in cancer treatment regimens. Additionally, interdisciplinary approaches combining organic synthesis with materials science may unlock new applications in nanotechnology and advanced material design.

In conclusion, 1-Chloro-3-(3,3-dimethylcyclohex-1-en-1-yl)benzene (CAS No. 2138536-31-7) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique chemical properties make it a valuable tool in pharmaceutical research, agrochemical innovation, and environmental science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.